Cas no 1448046-82-9 (4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine)

• Product Name: 4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine
• CAS No: 1448046-82-9
• MF: C₁₇H₁₉NO₄S₂
• MW: 365.467062234879
• CID: 6525853
• Update Time: 2025-06-07

4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine
• [4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]-thiophen-3-ylmethanone

• Inchi： 1S/C17H19NO4S2/c1-22-14-2-4-15(5-3-14)24(20,21)16-6-9-18(10-7-16)17(19)13-8-11-23-12-13/h2-5,8,11-12,16H,6-7,9-10H2,1H3
• InChI Key： BQTOBOALPNUBIS-UHFFFAOYSA-N
• SMILES： C(N1CCC(S(C2=CC=C(OC)C=C2)(=O)=O)CC1)(C1C=CSC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine

4-(4-Methoxybenzenesulfonyl)-1-(Thiophene-3-carbonyl)Piperidine: A Comprehensive Overview (CAS No. 1448046-82-9)

4-(4-Methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine, with the CAS number 1448046-82-9, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring, a methoxybenzenesulfonyl group, and a thiophene-3-carbonyl moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The piperidine ring is a six-membered cyclic amine that is commonly found in various bioactive molecules. It plays a crucial role in the conformational stability and pharmacological properties of many drugs. The methoxybenzenesulfonyl group, on the other hand, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it an attractive moiety in drug design. The thiophene-3-carbonyl group adds further complexity and can influence the compound's binding affinity to specific biological targets.

Recent studies have explored the potential of 4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can effectively inhibit the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease.

In addition to its neuroprotective properties, 4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine has also been investigated for its anti-inflammatory and analgesic activities. In vitro and in vivo studies have revealed that this compound can significantly reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a potential drug candidate. Furthermore, its low toxicity profile and lack of significant side effects make it an attractive molecule for further development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine in human subjects. Early results from Phase I trials have shown promising outcomes, with no major adverse events reported. These findings have paved the way for more advanced clinical studies to assess its therapeutic potential in larger patient populations.

In conclusion, 4-(4-methoxybenzenesulfonyl)-1-(thiophene-3-carbonyl)piperidine (CAS No. 1448046-82-9) is a multifaceted compound with a wide range of potential applications in medicine. Its unique structural features and favorable pharmacological properties make it an exciting candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, this compound holds great promise for addressing unmet medical needs in various disease areas.